Cas no 808764-41-2 (3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE)

• Product name: 3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE
• CAS No: 808764-41-2
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• MDL: MFCD03424489
• CID: 986181
• PubChem ID: 2778966

3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE
• 2,2,2-Trifluoro-1-(3-isocyanato-1-piperidinyl)ethanone
• N-(Trifluoroacetyl)piperidine-3-isocyanate
• DTXSID401001338
• 808764-41-2
• 2,2,2-trifluoro-1-(3-isocyanatopiperidin-1-yl)ethan-1-one
• 3-isocyanato-1-(trifluoroacetyl)piperidine, AldrichCPR
• SCHEMBL3058513
• MFCD03424489
• GWKIESDMPBYSIK-UHFFFAOYSA-N
• 2,2,2-trifluoro-1-(3-isocyanatopiperidin-1-yl)ethanone
• AKOS015853802
• 2,2,2-Trifluoro-1-(3-isocyanatopiperidin-1-yl)ethan-1-one, 1-(Trifluoroacetyl)piperidin-3-yl isocyanate
• DB-127349

• MDL： MFCD03424489
• Inchi： InChI=1S/C8H9F3N2O2/c9-8(10,11)7(15)13-3-1-2-6(4-13)12-5-14/h6H,1-4H2
• InChI Key： GWKIESDMPBYSIK-UHFFFAOYSA-N
• SMILES： C1CC(CN(C1)C(=O)C(F)(F)F)N=C=O

Computed Properties

• Exact Mass: 222.062
• Monoisotopic Mass: 222.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 2.1